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Compound of Interest

Compound Name: NAS-181 free base

Cat. No.: B10783194

In-Depth Technical Guide: NAS-181 Free Base

This technical guide provides a comprehensive overview of NAS-181 free base, a potent and
selective antagonist of the rat 5-HT1B receptor. It is intended for researchers, scientists, and
professionals in the field of drug development. This document details the compound's chemical
identity, pharmacological profile, and relevant experimental methodologies.

Chemical Identification and Structure

NAS-181 is a selective antagonist for the rodent 5-HT1B receptor. While often studied as a
dimesylate salt (CAS Number: 1217474-40-2), the free base form is also referenced.

CAS Number (Free Base): 205242-62-2[1][2]
Chemical Structure (Free Base):

e Molecular Formula: C20H30N207S[1][2]

e Molecular Weight: 442.53 g/mol [1]

« SMILES: CS(=0)(0)=0.[C@H]1(COC2=C3C(C=C(CN4CCOCC4)CO3)=CC=C2)CNCCO1

Pharmacological Data
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NAS-181 demonstrates high selectivity for the rat 5-HT1B receptor. The following table
summarizes its binding affinities for various receptors.

Receptor Ki (nM) Species Reference
5-HT1B 47 Rat el
5-HT1B 630 Bovine

5-HT1A >3000 Rat

5-HT2A >3000 Rat

5-HT2C >3000 Rat

5-HT6 >3000 Rat

5-HT7 >3000 Rat

al-adrenoceptor >3000 Rat

o2-adrenoceptor >3000 Rat

[3-adrenoceptor >3000 Rat

Dopamine D1 >3000 Rat

Dopamine D2 >3000 Rat

Mechanism of Action

NAS-181 acts as a potent and selective antagonist at the presynaptic 5-HT1B autoreceptors in
the rat brain. By blocking these inhibitory autoreceptors, NAS-181 increases the synthesis and
synaptic concentration of serotonin (5-HT). This elevation in synaptic 5-HT leads to
downstream effects, including an increase in acetylcholine (ACh) release in brain regions such
as the frontal cortex and ventral hippocampus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CAS number and chemical structure of NAS-181 free
base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783194#cas-number-and-chemical-structure-of-
nas-181-free-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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